1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Specification

• CAS No.: 946278-14-4
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxopyridine-3-carboxamide
• Standard InChI: InChI=1S/C21H19ClN2O2/c1-14-4-3-5-19(15(14)2)23-21(26)17-8-11-20(25)24(13-17)12-16-6-9-18(22)10-7-16/h3-11,13H,12H2,1-2H3,(H,23,26)
• Standard InChI Key: LKMWDDNESLNZSJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl)C

Introduction

1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a complex organic compound featuring a dihydropyridine core. This compound includes a 4-chlorobenzyl group attached to the nitrogen of the carboxamide and a 2,3-dimethylphenyl substituent. Its molecular weight is approximately 348.83 g/mol. The presence of both chlorinated and dimethylated phenyl groups contributes to its distinct chemical reactivity and biological profile.

Biological Activities and Potential Applications

Compounds similar to 1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exhibit various biological activities, including potential roles in pharmaceuticals due to their interactions with biological macromolecules like proteins and nucleic acids. The specific biological activities of this compound are not well-documented, but its structural features suggest potential applications in drug development.

Compound	Biological Activity	Potential Applications
Similar Dihydropyridines	Various biological activities	Pharmaceutical development
1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide	Potential interactions with biological macromolecules	Drug development

Comparison with Similar Compounds

Several compounds share structural similarities with 1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. These include:

• 1-(2,4-Dimethylbenzyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxamide: Similar dihydropyridine structure but different substituents.

• [N-(2-Chloro-4,6-Dimethylphenyl)-2-{3-(4-Chlorophenyl)...}: Contains multiple aromatic rings and different functional groups.

• N-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridine: Lacks additional methyl groups on the phenyl ring.

Compound Name	Molecular Formula	Key Features
1-(2,4-Dimethylbenzyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxamide	Not specified	Similar dihydropyridine structure
N-(2-Chloro-4,6-Dimethylphenyl)-2-{[3-(4-Chlorophenyl)...}	Not specified	Multiple aromatic rings
N-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridine	Not specified	Lacks methyl groups on the phenyl ring